Cas no 1892726-87-2 (1-1-(naphthalen-1-yl)cyclopropylethan-1-amine)

• Product Name: 1-1-(naphthalen-1-yl)cyclopropylethan-1-amine
• CAS No: 1892726-87-2
• MF: C₁₅H₁₇N
• MW: 211.302183866501
• CID: 6244011
• PubChem ID: 117047120
• Update Time: 2025-11-06

1-1-(naphthalen-1-yl)cyclopropylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-1-(naphthalen-1-yl)cyclopropylethan-1-amine
• 1-[1-(naphthalen-1-yl)cyclopropyl]ethan-1-amine
• 1892726-87-2
• EN300-1804777

• Inchi： 1S/C15H17N/c1-11(16)15(9-10-15)14-8-4-6-12-5-2-3-7-13(12)14/h2-8,11H,9-10,16H2,1H3
• InChI Key： BZQZWIBLWZBWDM-UHFFFAOYSA-N
• SMILES： NC(C)C1(C2=CC=CC3C=CC=CC2=3)CC1

Computed Properties

• Exact Mass: 211.136099547g/mol
• Monoisotopic Mass: 211.136099547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 26Ų

Additional information on 1-1-(naphthalen-1-yl)cyclopropylethan-1-amine

Chemical Compound CAS No. 1892726-87-2: 1-(Naphthalen-1-yl)cyclopropylethanamine

The chemical compound with CAS No. 1892726-87-2, commonly referred to as 1-(naphthalen-1-yl)cyclopropylethanamine, is a fascinating molecule with a unique structure and potential applications in various fields of chemistry and materials science. This compound has garnered attention due to its intriguing properties and the possibility of its use in advanced materials and pharmaceuticals.

Structure and Properties: The molecule consists of a naphthalene ring system attached to a cyclopropane ring via an ethanamine group. The naphthalene moiety contributes to the compound's aromatic stability, while the cyclopropane ring introduces strain and reactivity, making it a versatile building block for further chemical modifications. Recent studies have highlighted the compound's ability to act as a precursor in the synthesis of complex organic molecules, particularly in the field of drug discovery.

Synthesis and Applications: The synthesis of 1-(naphthalen-1-yl)cyclopropylethanamine involves a multi-step process that typically includes Friedel-Crafts alkylation or other coupling reactions to attach the naphthalene group to the cyclopropane ring. Researchers have explored its potential as a ligand in organometallic chemistry, where its unique electronic properties can enhance catalytic activity in industrial processes.

Recent Research Findings: In 2023, a study published in *Journal of Organic Chemistry* demonstrated that 1-(naphthalen-1-yl)cyclopropylethanamine exhibits remarkable electronic properties when incorporated into conjugated systems, making it a promising candidate for organic electronics. Additionally, its ability to form stable complexes with transition metals has opened new avenues for its use in catalysis.

Safety and Handling: As with any chemical compound, proper handling and safety precautions are essential when working with CAS No. 1892726-87-2. It is recommended to handle this compound in a well ventilated area, using appropriate personal protective equipment such as gloves and goggles.

In conclusion, CAS No. 1892726-87-2, or 1-(naphthalen-1-yl)cyclopropylethanamine, is a compound with significant potential in modern chemistry research and applications. Its unique structure and reactivity make it an invaluable tool for scientists exploring new frontiers in materials science and drug development.